(E)-4-benzoyl-N-((4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)benzamide

• IUPAC Name: 4-benzoyl-N-[(E)-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)carbamothioyl]benzamide
• InChI: InChI=1S/C24H19N3O3S2/c1-27-20-18(30-2)9-6-10-19(20)32-24(27)26-23(31)25-22(29)17-13-11-16(12-14-17)21(28)15-7-4-3-5-8-15/h3-14H,1-2H3,(H,25,29,31)/b26-24+
• InChI Key: XBNRYFJNPDKZFR-SHHOIMCASA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=S)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4)OC
• Isomeric SMILES: CN\1C2=C(C=CC=C2S/C1=N/C(=S)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4)OC
• Molecular Formula: C24H19N3O3S2
• Molecular Weight: 461.6 g/mol

Description

(E)-4-benzoyl-N-((4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)benzamide is a useful research compound. Its molecular formula is C24H19N3O3S2 and its molecular weight is 461.55. The purity is usually 95%.
BenchChem offers high-quality (E)-4-benzoyl-N-((4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-benzoyl-N-((4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies

• Synthesis of cyclic dipeptidyl ureas and pseudopeptidic triazines through Ugi reactions, indicating the utility of related compounds in the development of novel synthetic pathways for heterocyclic compounds (Sañudo et al., 2006).

Photodynamic Therapy Applications

• New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base have been synthesized, characterized, and evaluated for photodynamic therapy, demonstrating the role of structurally related compounds in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Potential in Alzheimer's Disease Treatment

• Development of 5-aroylindolyl-substituted hydroxamic acids as selective HDAC6 inhibitors, indicating the therapeutic potential of benzoyl and methoxybenzoyl-substituted compounds in Alzheimer's disease through modulation of tau phosphorylation and aggregation (Lee et al., 2018).

Anticancer Activity

• Design, synthesis, and evaluation of novel benzamide derivatives as anticancer agents, highlighting the importance of benzamide scaffolds in the development of new therapeutic agents for various cancer types (Ravinaik et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available literature.